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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nemadipine-A is a dihydropyridine derivative recognized for its potent activity as an L-type

calcium channel blocker. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and key pharmacological actions. Notably, this

document details its mechanism of action in sensitizing cancer cells to TRAIL-induced

apoptosis through the downregulation of survivin. Detailed experimental protocols for relevant

assays are provided, and key pathways and workflows are visualized to support further

research and development efforts.

Chemical Identity and Structure
Nemadipine-A is a synthetic organic compound belonging to the dihydropyridine class of

molecules. Its core structure is a 1,4-dihydropyridine ring, which is essential for its calcium

channel blocking activity.

IUPAC Name: diethyl 2,6-dimethyl-4-(2,3,4,5,6-pentafluorophenyl)-1,4-dihydropyridine-3,5-

dicarboxylate[1]

Chemical Formula: C₁₉H₁₈F₅NO₄[1]
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Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b163161#nemadipine-a-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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